Cas no 1607027-84-8 (N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide)

• Product Name: N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide
• CAS No: 1607027-84-8
• MF: C₁₄H₁₂F₄N₂O₂
• MW: 316.250897407532
• CID: 5863779
• PubChem ID: 84599702
• Update Time: 2025-11-01

N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS016985417
• 1607027-84-8
• N-(1-CYANOCYCLOBUTYL)-3-(DIFLUOROMETHOXY)-2,6-DIFLUORO-N-METHYLBENZAMIDE
• Z1639432044
• EN300-26680491
• N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide

• Inchi： 1S/C14H12F4N2O2/c1-20(14(7-19)5-2-6-14)12(21)10-8(15)3-4-9(11(10)16)22-13(17)18/h3-4,13H,2,5-6H2,1H3
• InChI Key： OSRQGWFIJMZUBH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(N(C)C1(C#N)CCC1)=O)F)OC(F)F

Computed Properties

• Exact Mass: 316.08349028g/mol
• Monoisotopic Mass: 316.08349028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.3Ų

Additional information on N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide

Comprehensive Overview of N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide (CAS No. 1607027-84-8)

The compound N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide (CAS No. 1607027-84-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyanocyclobutyl moiety and difluoromethoxy group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate specific biological pathways.

In recent years, the demand for fluorinated compounds like N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic profiles. The compound's difluoromethoxy group, in particular, is a hotspot for innovation, as it often imparts desirable properties such as increased lipophilicity and resistance to enzymatic degradation.

From a synthetic chemistry perspective, CAS No. 1607027-84-8 presents intriguing challenges and opportunities. The cyanocyclobutyl ring is a relatively uncommon structural motif, and its incorporation into larger molecules requires precise control over reaction conditions. This has led to a surge in publications and patents exploring novel synthetic routes, reflecting the compound's relevance in cutting-edge research. Additionally, its potential as a building block for more complex architectures makes it a valuable asset in medicinal chemistry.

The agrochemical industry has also taken note of N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide, particularly in the context of developing sustainable crop protection agents. With increasing regulatory pressure on traditional pesticides, there is a pressing need for compounds that offer high efficacy with minimal environmental impact. The difluoromethoxy and difluoro substituents in this molecule are known to enhance target specificity, reducing off-target effects—a key consideration in modern agrochemical design.

Analytical characterization of CAS No. 1607027-84-8 is another area of active investigation. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structural properties. These studies are critical for ensuring batch-to-batch consistency and meeting the stringent quality standards required for pharmaceutical applications. The compound's stability under various conditions is also a focal point, as it influences formulation strategies and shelf-life predictions.

Looking ahead, the versatility of N-(1-Cyanocyclobutyl)-3-(difluoromethoxy)-2,6-difluoro-N-methylbenzamide positions it as a molecule of enduring interest. Whether in the realm of small-molecule drug development or green chemistry initiatives, its unique attributes continue to inspire innovation. As research progresses, we can anticipate new insights into its mechanistic behavior and broader applicability, further solidifying its place in the scientific lexicon.